Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

barium dichromate solubility in water

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Barium dichromate

CAS No.: 10031-16-0

Cat. No.: S1534786

Solubility and Chemical Properties

The available data primarily relates to barium chromate. Barium dichromate itself is highly soluble, but no

specific numerical solubility values (like g/100mL) were found.

Solubility Product Constant (Ksp) /

Compound Key Propert
pou Solubility y Froperty
Barium Chromate Ksp =1.2 x 10710 [1] Very low solubility
(BaCrQOa) (precipitates)
Barium Dichromate Highly soluble in water [2] No specific quantitative data
(BaCr207) found

The core of barium dichromate's chemistry lies in its equilibrium with barium chromate, which is heavily

influenced by pH, as shown below:
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The equilibrium between chromate, dichromate, and solid barium chromate is pH-dependent.

Preparation Protocol from Barium Chromate

This method is adapted from a detailed laboratory procedure [2].

Objective: To synthesize water-soluble barium dichromate (BaCr207) from poorly soluble barium

chromate (BaCrOa) via acidification.

e Step 1: Preparation of Barium Chromate Precursor If starting with potassium dichromate, first

convert it to barium chromate.

o Neutralize a cold, strong solution of potassium dichromate (K2Cr207) with sodium hydroxide
(NaOH) to form potassium chromate (Kz2CrOa).

o Heat the solution to boiling and add a hot 1M solution of barium chloride (BaClz) with stirring. A

brilliant lemon-yellow precipitate of BaCrOa forms.
o Allow the precipitate to settle for several days, decant the supernatant, and wash with clean
water. The wet precipitate can be used directly in the next step.

e Step 2: Conversion to Barium Dichromate
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o To the washed BaCrOa precipitate, add a slight molar deficiency of dilute sulfuric acid (H2SOa,
approximately 2M) with stirring. The reaction is: 2 BaCrOa (s) + H2SO0a4 (aq) — BaCr207 (aq) +
BaSO0a4 (s) + H20 (I) An orange solution of soluble BaCr207 forms alongside a white precipitate
of BaSOa.

o Heating near boiling and slow cooling improves the settleability of BaSOa. Do not filter at this
stage.

e Step 3: Metathesis to Ammonium Dichromate (Isolation Step)

o Add a solution of ammonium sulfate ((NH4)2SOa4) to the mixture from Step 2. The reaction is:
BaCr207 (aq) + (NH4)2SO0a4 (aq) — (NH4)2Cr207 (aq) + BaSOa4 (s) This precipitates more
BaS0a4 and leaves ammonium dichromate in solution.

o Allow the BaSOa to settle, decant the clear orange solution, and vacuum-filter to remove any
residual solid.

o Evaporate the filtrate slowly on a water bath in a well-ventilated area (e.g., under a fume hood)
to crystallize (NH4)2Cr207. Avoid high temperatures and bright light to prevent decomposition.

Important Technical Notes

e Handling and Safety: Barium salts are toxic, and chromium (VI) compounds are carcinogenic and
strong oxidizers. All procedures must be conducted with appropriate personal protective equipment
(PPE) and in a well-ventilated area, preferably a fume hood.

¢ Solubility Insight: While a specific number is unavailable, the described chemistry confirms that
barium dichromate is highly soluble enough to remain in solution while barium sulfate (Ksp =
1.1x1071°) precipitates [2] [1].

e Alternative Pathways: Barium chromate also dissolves in other strong acids like HNOs and HCI due
to the protonation of chromate, shifting the equilibrium and forming soluble dichromate [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address:

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone:
Email:
Web:

Ontario, CA 91761, United
States

(512) 262-9938
info@smolecule.com

www.smolecule.com

© 2026 Smolecule. All rights reserved. 4/ 4

Tech Support


https://www.physicsforums.com/threads/barium-chromate-chemical-equilibria.534287/
https://www.physicsforums.com/threads/several-reactions-involving-chromate-and-dichromate-ions.595761/
https://www.smolecule.com/products/b1534786#barium-dichromate-solubility-in-water
https://www.smolecule.com/products/b1534786#barium-dichromate-solubility-in-water
https://www.smolecule.com/products/b1534786#barium-dichromate-solubility-in-water
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1534786?utm_src=pdf-bulk
https://www.smolecule.com/products/s1534786?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

